marchantin H

• Molecular Formula: C28H24O5
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 2,15-dioxapentacyclo[22.2.2.13,7.110,14.016,21]triaconta-1(26),3,5,7(30),10(29),11,13,16(21),17,19,24,27-dodecaene-4,17,18-triol
• InChI: InChI=1S/C28H24O5/c29-24-14-9-20-5-4-19-2-1-3-23(16-19)33-28-21(11-15-25(30)27(28)31)10-6-18-7-12-22(13-8-18)32-26(24)17-20/h1-3,7-9,11-17,29-31H,4-6,10H2
• InChI Key: BVVNNKLMNVFVGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=C(C=C2)O)O)OC3=CC=CC(=C3)CCC4=CC(=C(C=C4)O)OC5=CC=C1C=C5
• synonyms: marchantin H

Description

marchantin H is a natural product found in Plagiochasma intermedium, Marchantia, and other organisms with data available.

Scientific Research Applications

Antioxidant and Free Radical Scavenging Activity

Marchantin H has been studied for its potent antioxidant properties. It has shown significant capability in inhibiting nonenzymatic iron-induced lipid peroxidation in rat brain homogenates, surpassing the effectiveness of classical antioxidants. Furthermore, this compound can scavenge stable free radicals and suppress NADPH-dependent microsomal lipid peroxidation without affecting microsomal electron transport. This demonstrates its potential as a versatile and effective antioxidant, protecting biomolecules from peroxidative damage (Hsiao et al., 1996).

Anti-Cancer Properties

This compound and related compounds have demonstrated notable anti-cancer properties. For instance, marchantin M has been identified as a novel inhibitor of the proteasome in prostate cancer cells, triggering autophagic cell death. This suggests a potential role for these compounds in cancer chemotherapy (Jiang et al., 2013). Moreover, marchantin A has been found to have cytotoxic effects against breast cancer cells and synergistically enhances the effects of other cancer drugs (Jensen et al., 2012).

Anti-Inflammatory and Immunomodulatory Effects

Studies have shown that marchantins and related compounds exhibit significant inhibitory effects on key enzymes in the arachidonic acid cascade, indicating strong anti-inflammatory activities. This positions them as promising leads for anti-inflammatory drug development (Schwartner et al., 1995).

Anti-Melanoma and Tyrosinase Inhibition

Research on marchantin A has revealed its potential in treating melanoma. It has shown cytotoxicity against melanoma cells while being less harmful to normal cells. Additionally, marchantin A does not affect tyrosinase activity, which is crucial in hyperpigmentation, suggesting its use in dermatological products (Gaweł-Bęben et al., 2019).

Anti-Influenza and Antimicrobial Properties

Marchantins have shown effectiveness against various strains of influenza virus. Their ability to inhibit influenza PA endonuclease activity suggests their potential as anti-influenza drugs. Additionally, their properties suggest utility in screening for phytochemicals with anti-influenza characteristics (Iwai et al., 2011).

Antiprotozoal Activity

Marchantin A has been identified to possess inhibitory effects against various protozoan species including Plasmodium falciparum, a malaria-causing organism. This suggests its potential in the development of treatments for protozoal infections (Jensen et al., 2012).